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Compound of Interest

Compound Name: Thiacloprid

Cat. No.: B6259828 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Thiacloprid, a neonicotinoid insecticide, has been widely used in agriculture to control sucking

and chewing insects. However, its potential impact on non-target organisms and the broader

environment has led to rigorous scrutiny and regulatory actions in various regions. This

technical guide provides a comprehensive review of the environmental risk assessment data

for Thiacloprid, focusing on its ecotoxicological effects and environmental fate. The

information is presented to facilitate a deeper understanding for researchers, scientists, and

professionals involved in drug and pesticide development.

Ecotoxicological Data
The potential risk of Thiacloprid to non-target organisms is a primary concern in its

environmental risk assessment. The following tables summarize the key quantitative data on its

toxicity to various terrestrial and aquatic species.

Table 1: Avian Toxicity of Thiacloprid
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Species Test Type Endpoint
Value (mg/kg
bw)

Source

Colinus

virginianus

(Bobwhite quail)

Acute Oral LD50 1730

Anas

platyrhynchos

(Mallard duck)

Acute Oral LD50 >2000

Colinus

virginianus

(Bobwhite quail)

Dietary LC50 >5000 ppm

Anas

platyrhynchos

(Mallard duck)

Dietary LC50 >5000 ppm

Table 2: Aquatic Toxicity of Thiacloprid
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Species Test Type Endpoint Value Source

Oncorhynchus

mykiss (Rainbow

trout)

96-hour Acute LC50 25.2 mg/L [1]

Lepomis

macrochirus

(Bluegill sunfish)

96-hour Acute LC50 30.2 mg/L

Daphnia magna

(Water flea)
48-hour Acute

EC50

(Immobilisation)
>85.1 mg/L [2]

Hyalella azteca

(Amphipod)
48-hour Acute LC50 0.0378 mg/L [1]

Chironomus

riparius (Midge)
28-day Chronic EC50 1.8 µg/L [3]

Culex pipiens

(Mosquito)
14-day Chronic LC50 6.04 µg/L [3]

Table 3: Honeybee and Earthworm Toxicity of Thiacloprid

Species Test Type Endpoint Value Source

Apis mellifera

(Honeybee)
Acute Contact LD50 37.8 µ g/bee

Apis mellifera

(Honeybee)
Acute Oral LD50 17.32 µ g/bee

Eisenia fetida

(Earthworm)
14-day Acute LC50 >1000 mg/kg soil

Environmental Fate of Thiacloprid
The persistence and mobility of Thiacloprid in the environment are critical factors in assessing

its long-term risks. The following table summarizes key data on its degradation and dissipation

in various environmental compartments.
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Table 4: Environmental Fate of Thiacloprid

Parameter Medium Endpoint Value Source

Aerobic Soil

Metabolism
Soil DT50 0.6 - 3.8 days

Anaerobic Soil

Metabolism
Soil DT50 10 - 63 days

Aqueous

Photolysis
Water (pH 7) Half-life Stable

Hydrolysis
Water (pH 5, 7,

9)
Half-life Stable

Experimental Protocols
The ecotoxicological and environmental fate data presented above are generated using

standardized experimental protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure the reliability and

comparability of the data.

Avian Toxicity Testing
Acute Oral Toxicity (OECD Guideline 223): This test is designed to determine the median

lethal dose (LD50) of a substance to birds after a single oral dose. The test involves a limit

test at a high dose, and if mortality occurs, a dose-response study with multiple dose levels

is conducted. Key parameters monitored include mortality, clinical signs of toxicity, and body

weight changes over a 14-day observation period.

Dietary Toxicity (OECD Guideline 205): This guideline evaluates the toxicity of a substance

when administered to birds in their diet over a 5-day exposure period, followed by a 3-day

observation period. The primary endpoint is the median lethal concentration (LC50).

Observations include mortality, signs of toxicity, body weight, and food consumption.

Aquatic Ecotoxicity Testing
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Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a

substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure

period. Fish are exposed to a range of concentrations of the test substance, and mortality is

recorded at 24, 48, 72, and 96 hours.

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): This test assesses the acute

toxicity of a substance to Daphnia magna by determining the concentration that immobilizes

50% of the daphnids (EC50) within a 48-hour exposure period. Young daphnids are exposed

to various concentrations of the test substance, and their mobility is observed at 24 and 48

hours.

Environmental Fate Testing
Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used

to determine the rate and pathway of degradation of a substance in soil under both aerobic

and anaerobic conditions. Radiolabeled test substance is typically applied to soil samples,

which are then incubated under controlled conditions. The decline of the parent compound

and the formation and decline of major transformation products are monitored over time to

calculate the dissipation time 50% (DT50).

Phototransformation of Chemicals in Water (OECD Guideline 316): This test evaluates the

potential for a chemical to be degraded by sunlight in water through direct photolysis. A

solution of the test substance in a buffer is irradiated with a light source that simulates

natural sunlight. The concentration of the test substance is measured at various time points

to determine the rate of phototransformation and calculate the half-life.

Mode of Action and Environmental Risk Assessment
Workflow
Thiacloprid's Mode of Action: Nicotinic Acetylcholine
Receptor (nAChR) Agonist
Thiacloprid, like other neonicotinoid insecticides, acts as an agonist at the nicotinic

acetylcholine receptors (nAChRs) in the central nervous system of insects. This leads to the

continuous stimulation of nerve cells, resulting in paralysis and death of the target insect. In

non-target organisms, this mode of action can also lead to adverse effects.
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Thiacloprid Nicotinic Acetylcholine
Receptor (nAChR)

Binds to Ion Channel Opening
(Na+, Ca2+ influx)

Activates

Postsynaptic Neuron

Continuous
Depolarization

Leads to Uncontrolled Nerve
Impulse Firing

Causes

Paralysis and Death
(in insects)

Adverse Effects
(in non-target organisms)

Click to download full resolution via product page

Thiacloprid's agonistic action on the nicotinic acetylcholine receptor.

Generalized Environmental Risk Assessment Workflow
for a Pesticide
The environmental risk assessment for a pesticide like Thiacloprid is a systematic process

that evaluates the potential for adverse effects on the environment. It involves several key

stages, from problem formulation to risk characterization and management.
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A generalized workflow for the environmental risk assessment of a pesticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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